5-(Cyclopropylmethoxy)-2-fluorophenol

• Molecular Formula: C10H11FO2
• Molecular Weight: 182.19 g/mol
• IUPAC Name: 5-(cyclopropylmethoxy)-2-fluorophenol
• InChI: InChI=1S/C10H11FO2/c11-9-4-3-8(5-10(9)12)13-6-7-1-2-7/h3-5,7,12H,1-2,6H2
• InChI Key: PJALSMDXOHVSGH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=CC(=C(C=C2)F)O

Description

5-(Cyclopropylmethoxy)-2-fluorophenol is a phenolic derivative characterized by a cyclopropylmethoxy group (-OCH₂cPr) at the 5-position and a fluorine atom at the 2-position of the benzene ring. For instance, cyclopropylmethoxy groups are frequently employed to modulate lipophilicity and metabolic stability in bioactive molecules . The fluorine atom likely enhances electronic effects and binding affinity, as seen in fluorinated agrochemicals like acifluorfen and halosafen .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Cyclopropylmethoxy)-2-fluorophenol typically involves the reaction of 2-fluorophenol with cyclopropylmethanol in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to ensure the selective formation of the desired product. Common reagents used in this synthesis include triphenylphosphine, triethylamine, and carbon tetrachloride .

Industrial Production Methods

For industrial-scale production, the synthesis process is optimized to enhance yield and purity while minimizing byproducts. The reaction conditions are carefully controlled, and advanced purification techniques are employed to obtain high-purity 5-(Cyclopropylmethoxy)-2-fluorophenol suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

5-(Cyclopropylmethoxy)-2-fluorophenol undergoes several types of chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The compound can be reduced to form cyclopropylmethoxy-2-fluorocyclohexanol.

Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the phenol group leads to the formation of quinones, while reduction results in the formation of cyclohexanol derivatives.

Scientific Research Applications

5-(Cyclopropylmethoxy)-2-fluorophenol has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-(Cyclopropylmethoxy)-2-fluorophenol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in disease processes, thereby exerting therapeutic effects .

Comparison with Similar Compounds

Key Observations :

• Electronic Effects: The fluorine atom in 5-(Cyclopropylmethoxy)-2-fluorophenol may enhance electron-withdrawing properties compared to non-fluorinated analogs like compound 15 . This could influence reactivity in cross-coupling reactions or hydrogen bonding in biological systems.
• Synthetic Accessibility : High-yield methods for cyclopropylmethoxy installation (e.g., 97% yield for compound 15 via alkylation with (bromomethyl)cyclopropane ) suggest feasible routes for synthesizing the target compound.

Functional Group Interactions

• Fluorine vs. Chlorine : Fluorine’s smaller atomic radius and higher electronegativity may confer distinct electronic and steric effects compared to chlorine in agrochemicals like acifluorfen .
• Phenol vs. Aniline: The phenolic -OH group in the target compound offers hydrogen-bonding capability, whereas the -NH₂ group in 2-(Cyclopropylmethoxy)-5-fluoroaniline may participate in nucleophilic reactions .